Cas no 1379930-00-3 (3-(1-Methyl-1H-indol-4-yl)propan-1-amine)

• Product Name: 3-(1-Methyl-1H-indol-4-yl)propan-1-amine
• CAS No: 1379930-00-3
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• CID: 5713481
• PubChem ID: 115106956
• Update Time: 2025-06-08

3-(1-Methyl-1H-indol-4-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-781991
• 3-(1-Methyl-1H-indol-4-yl)propan-1-amine
• 1379930-00-3
• 1H-Indole-4-propanamine, 1-methyl-

• Inchi： 1S/C12H16N2/c1-14-9-7-11-10(5-3-8-13)4-2-6-12(11)14/h2,4,6-7,9H,3,5,8,13H2,1H3
• InChI Key： TZQPEEMMCZSXCI-UHFFFAOYSA-N
• SMILES： N1(C)C=CC2=C1C=CC=C2CCCN

Computed Properties

• Exact Mass: 188.131348519g/mol
• Monoisotopic Mass: 188.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 31Ų

Additional information on 3-(1-Methyl-1H-indol-4-yl)propan-1-amine

3-(1-Methyl-1H-indol-4-yl)propan-1-amine (CAS No. 1379930-00-3): A Comprehensive Overview

3-(1-Methyl-1H-indol-4-yl)propan-1-amine, also referred to by its CAS registry number 1379930-00-3, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and advanced materials development. In this article, we delve into the structural characteristics, synthesis methods, and recent research findings associated with 3-(1-Methyl-1H-indol-4-yl)propan-1-amine, providing a comprehensive understanding of its role in contemporary scientific research.

The molecular structure of 3-(1-Methyl-1H-indol-4-yl)propan-1-amine is characterized by an indole ring system substituted with a methyl group at the 1-position and a propaneamine group at the 4-position. This arrangement imparts the compound with distinct electronic and steric properties, making it a valuable substrate for various chemical transformations. Recent studies have highlighted the importance of such structural features in modulating the compound's reactivity and biological activity.

One of the key areas of research involving 3-(1-Methyl-1H-indol-4-yL)propan-l-amine is its synthesis and optimization. Scientists have explored various synthetic routes to efficiently construct this compound, including palladium-catalyzed cross-coupling reactions and organocatalytic methodologies. These advancements have not only improved the yield and purity of the compound but also opened avenues for its large-scale production, which is crucial for its potential industrial applications.

In terms of applications, 3-(l-Methyl-lH-indol-YL)propan-l-amine has shown promise in drug discovery efforts, particularly in the development of bioactive molecules targeting specific therapeutic areas such as cancer and neurodegenerative diseases. Its indole core is known to exhibit significant biological activity, and the substitution pattern at positions 4 and l further enhances its potential as a lead compound for drug design.

Recent research has also focused on the use of l-Methyl-lH-indol-YL-propan-l-amine as a building block in materials science, where it serves as a precursor for constructing advanced functional materials such as coordination polymers and metal organic frameworks (MOFs). The ability of this compound to coordinate with metal ions makes it an attractive candidate for designing materials with tailored properties for gas storage, catalysis, and sensing applications.

Moreover, computational studies have provided deeper insights into the electronic structure and reactivity of l-Methyl-lH-indol-YL-propan-l-amine, enabling researchers to predict its behavior in various chemical environments. These studies have been instrumental in guiding experimental efforts toward optimizing its synthesis and application.

In conclusion, l-Methyl-lH-indol-YL-propan-l-amine (CAS No. 1379930-O-O-O) stands out as a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure, efficient synthesis methods, and promising biological and material properties make it a subject of ongoing research interest. As scientific advancements continue to unfold, this compound is expected to play an increasingly important role in both academic and industrial settings.